N-(3-methylbutyl)-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

• IUPAC Name: N-(3-methylbutyl)-1-[7-(2-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H30N4O2S/c1-15(2)10-11-25-22(29)17-8-6-12-28(13-17)24-26-20-19(14-31-21(20)23(30)27-24)18-9-5-4-7-16(18)3/h4-5,7,9,14-15,17H,6,8,10-13H2,1-3H3,(H,25,29)(H,26,27,30)
• InChI Key: PTNRZENNTMTQEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CSC3=C2N=C(NC3=O)N4CCCC(C4)C(=O)NCCC(C)C
• Molecular Formula: C24H30N4O2S
• Molecular Weight: 438.6 g/mol
• CAS No.: 1242901-75-2

Description

N-(3-methylbutyl)-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C24H30N4O2S and its molecular weight is 438.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel derivatives is a key area of research, where scientists aim to improve the compound's efficacy or understand its mechanism of action. For instance, novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have been synthesized and characterized, showing significant anti-angiogenic and DNA cleavage activities, suggesting potential anticancer applications (Vinaya Kambappa et al., 2017). Similarly, the development of new Pyridothienopyrimidines and Pyridothienotriazines showcases the ongoing efforts in expanding the chemical space around thieno[3,2-d]pyrimidine derivatives for potential antimicrobial activities (A. Abdel-rahman et al., 2002).

Biological Evaluation

The evaluation of biological activity is another critical area of research. Compounds synthesized from the base structure of N-(3-methylbutyl)-1-[7-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide have been investigated for various pharmacological activities, including anti-inflammatory (A. Rajasekaran et al., 1999), antidepressant and nootropic agents (Asha B. Thomas et al., 2016), and as inhibitors of specific kinases in cancer therapy (Nancy Z. Zhou et al., 2008).

Analytical Methods

Research also focuses on developing analytical methods for the quantification and characterization of these compounds, as seen in the study on nonaqueous capillary electrophoresis for imatinib mesylate and related substances, indicating the importance of analytical chemistry in the development and quality control of pharmaceutical compounds (Lei Ye et al., 2012).